![molecular formula C18H20F3NO3S B2429483 N-(5-hydroxy-3-phenylpentyl)-4-(trifluoromethyl)benzenesulfonamide CAS No. 1790195-57-1](/img/structure/B2429483.png)
N-(5-hydroxy-3-phenylpentyl)-4-(trifluoromethyl)benzenesulfonamide
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Description
N-(5-hydroxy-3-phenylpentyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H20F3NO3S and its molecular weight is 387.42. The purity is usually 95%.
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Scientific Research Applications
Biochemical Evaluation and Inhibition Studies
Benzenesulfonamides have been extensively studied for their high-affinity inhibition of specific enzymes, revealing their potential in biochemical research and drug development. For instance, compounds synthesized from benzenesulfonamide derivatives have shown significant inhibition of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway of tryptophan degradation, which has implications in neurological diseases (Röver et al., 1997). These inhibitors provide a tool for investigating the pathophysiological role of the kynurenine pathway and its association with neuronal injury.
Drug Discovery and Pharmacological Applications
In the realm of pharmacology, benzenesulfonamide derivatives have been identified as promising leads for developing novel therapeutics. For example, research on biphenylsulfonamide endothelin antagonists has led to the discovery of compounds with significant endothelin-A (ETA) receptor antagonistic activity, offering potential treatments for diseases related to endothelin system dysregulation (Murugesan et al., 1998). These findings underscore the importance of benzenesulfonamides in developing drugs targeting cardiovascular diseases and cancer.
Molecular Docking and Density Functional Theory (DFT) Studies
The application of benzenesulfonamide derivatives extends into computational chemistry, where they serve as subjects in molecular docking and DFT studies to understand their interaction with biological targets. A study on novel benzenesulfonamide derivatives highlighted their synthesis, biological evaluation, and the theoretical exploration of their potential interactions with viral enzymes, demonstrating the compounds' antitumor activities and their interactions with target enzymes (Fahim & Shalaby, 2019). These computational studies are crucial for rational drug design and understanding the molecular basis of the compounds' biological activities.
Properties
IUPAC Name |
N-(5-hydroxy-3-phenylpentyl)-4-(trifluoromethyl)benzenesulfonamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F3NO3S/c19-18(20,21)16-6-8-17(9-7-16)26(24,25)22-12-10-15(11-13-23)14-4-2-1-3-5-14/h1-9,15,22-23H,10-13H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEDDWVRFUSKOOB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CCNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F)CCO |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F3NO3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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